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Introduction
Clodinafop-propargyl is a selective, post-emergence herbicide belonging to the

aryloxyphenoxypropionate chemical family.[1][2][3] It is widely utilized in agriculture for the

control of annual grass weeds in cereal crops such as wheat and barley.[2][4][5][6] The

herbicidal activity of clodinafop-propargyl is attributed to its R-enantiomer.[5][7] This technical

guide provides an in-depth overview of the core physical and chemical properties of

clodinafop-propargyl, along with its mode of action, experimental protocols for property

determination, and analytical methodologies.

Chemical Identity and Properties
Clodinafop-propargyl is the prop-2-ynyl ester of clodinafop.[4] A summary of its key chemical

identifiers and properties is presented below.
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Property Value Reference

IUPAC Name

prop-2-ynyl (2R)-2-[4-[(5-

chloro-3-fluoro-2-

pyridinyl)oxy]phenoxy]propano

ate

[4]

CAS Name

(2R)-2-[4-[(5-Chloro-3-fluoro-2-

pyridinyl)oxy]phenoxy]propanoi

c acid 2-propynyl ester

[8]

CAS Number 105512-06-9 [1][3][4][8][9][10][11][12][13]

Molecular Formula C₁₇H₁₃ClFNO₄ [1][4][8][9][10][12]

Molecular Weight 349.74 g/mol [8][9][10][12][14][15]

Synonyms CGA-184927, Topik [4][8]

Physicochemical Properties
The physical and chemical characteristics of a substance are crucial for understanding its

environmental fate and behavior.

Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.isws.org.in/IJWSn/File/2005_37_Issue-3&4_296-297.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2014-12/documents/443991-89-s.pdf
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.ecetoc.org/technical-report-123/appendix-d-measurement-of-hydrolysis/
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://www.oecd.org/en/publications/2022/06/test-no-117-partition-coefficient-n-octanol-water-hplc-method_g1gh28e7.html
https://www.isws.org.in/IJWSn/File/2005_37_Issue-3&4_296-297.pdf
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://www.situbiosciences.com/analytical/oecd-111-hydrolysis-as-a-function-of-ph/
https://www.oecd.org/en/publications/test-no-117-partition-coefficient-n-octanol-water-hplc-method_9789264069824-en.html
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions Reference

Physical State

Crystalline solid;

Cream-colored

odorless solid

Ambient [1][4]

Color

Colorless crystals;

White to light brown

powder

[1][4]

Odor Odorless [4]

Melting Point 48.2-57.1 °C [4][16]

Boiling Point 100.6 °C at 0.082 Pa [5][17]

Density 1.37 g/mL at 22 °C [4][12][18]

Vapor Pressure
2.39 x 10⁻⁸ torr (3.19

x 10⁻⁶ Pa)
at 25 °C [19]

Partition Coefficient

(Log P)
3.90 at 25 °C [4][5][18]

Solubility
Solvent Solubility Temperature Reference

Water 4.0 mg/L 25 °C [4][5][9][19]

Acetone 880 g/L 25 °C [4][9][18]

Ethanol 92 g/L 25 °C [4][18]

Toluene 690 g/L 25 °C [4][9][18]

n-Hexane 0.0086 g/L 25 °C [4][9][18]

n-Octanol 25 g/L 25 °C [4][18]

Stability
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Condition Half-life (DT₅₀) Remarks Reference

Hydrolysis (pH 4) 17.9 days at 25 °C [5][20]

Hydrolysis (pH 5) 26.8 days at 25 °C [5][20]

Hydrolysis (pH 7) 2.7 - 4.8 days at 25 °C [4][5][20]

Hydrolysis (pH 9) 1.68 - 2.2 hours at 25 °C [4][5][20]

Aqueous Photolysis Rapid [5]

Clodinafop-propargyl is relatively stable in acidic conditions but hydrolyzes rapidly in alkaline

media.[4][5] It does not absorb light at wavelengths greater than 290 nm, suggesting it is not

susceptible to direct photolysis by sunlight.[4]

Mode of Action
Clodinafop-propargyl is a systemic herbicide that is absorbed through the leaves of grass

weeds.[1][6][15][21] Its herbicidal effect stems from the inhibition of the enzyme Acetyl-CoA

Carboxylase (ACCase).[1][2][6][15][18][21][22] ACCase is a critical enzyme in the biosynthesis

of fatty acids, which are essential components of plant cell membranes.[1][2][21][22] By

blocking this enzyme, clodinafop-propargyl disrupts the formation of cell membranes, leading

to the cessation of growth, chlorosis, and ultimately the death of susceptible grass weeds.[1]

[21] Broadleaf crops are generally tolerant because their ACCase enzyme has a different

structure that is not affected by this class of herbicides.[2]
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Mode of Action of Clodinafop-propargyl

Experimental Protocols
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The determination of the physicochemical properties of clodinafop-propargyl is conducted

following standardized international guidelines to ensure data quality and comparability. The

most commonly cited methods are those developed by the Organisation for Economic Co-

operation and Development (OECD) and the Collaborative International Pesticides Analytical

Council (CIPAC).[5][20]
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Property OECD Guideline Description

Melting Point/Melting Range OECD 102

This guideline describes

various methods such as the

capillary tube method, hot

stage apparatus, and

differential scanning

calorimetry (DSC) to determine

the melting point of a

substance.[12][17][23][24]

Boiling Point OECD 103

This guideline provides

methods like the ebulliometer,

dynamic method, and

distillation method for

determining the boiling point of

liquids.[5][20][25]

Vapor Pressure OECD 104

This guideline outlines several

methods including the dynamic

method, static method, and

gas saturation method to

measure the vapor pressure of

a chemical.[10][26][27][28]

Water Solubility OECD 105

This guideline details the

column elution method and the

flask method for determining

the water solubility of

substances.[2][9][19][29][30]

Partition Coefficient (n-

octanol/water)
OECD 107 & 117

OECD 107 describes the

shake flask method, while

OECD 117 outlines the HPLC

method for determining the

partition coefficient, a measure

of a chemical's lipophilicity.[4]

[13][15][31]
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Hydrolysis as a Function of pH OECD 111

This guideline specifies a

procedure to assess the rate of

abiotic hydrolysis of a chemical

in aqueous solutions at

different pH levels (typically 4,

7, and 9).[7][8][11][14][21]

Analytical Methods
The quantification of clodinafop-propargyl in various matrices is essential for residue analysis

and quality control. High-Performance Liquid Chromatography (HPLC) is a widely used

technique for this purpose.

HPLC Method for Formulation Analysis
CIPAC has adopted methods for the determination of clodinafop-propargyl in technical

materials and formulations.[22] These methods often involve a two-step process to account for

the chirality of the active ingredient:

Reversed-Phase HPLC: This is used to determine the total amount of clodinafop-propargyl

(both R- and S-enantiomers) with UV detection typically around 305 nm.[6]

Chiral HPLC: This method is employed to separate the R- and S-enantiomers and determine

the enantiomeric purity, with UV detection often at 230 nm.[6][32]

Residue Analysis in Soil and Plant Matrices
Analytical methods have been developed for the determination of clodinafop-propargyl and its

main metabolite, clodinafop acid, in soil and wheat.[24][33] A general workflow for such an

analysis is outlined below.
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General Workflow for Residue Analysis

A typical residue analysis protocol involves extraction of the analyte from the sample matrix

using an appropriate solvent, followed by a cleanup step to remove interfering substances.[16]

[27][31][33][34] The final extract is then analyzed by an instrumental technique such as HPLC

with a UV or mass spectrometry (MS) detector, or Gas Chromatography-Mass Spectrometry

(GC-MS).[27][34][35][36]
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Conclusion
This technical guide has summarized the key physical and chemical properties of clodinafop-

propargyl. The provided data, presented in structured tables and diagrams, offers a valuable

resource for researchers, scientists, and professionals in the field of drug development and

crop protection. Understanding these fundamental properties is crucial for assessing the

efficacy, environmental behavior, and safety of this important herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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